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Compound of Interest

Compound Name: BODIPY FL Ethylamine

Cat. No.: B15622449 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for BODIPY FL Ethylamine,

a fluorescent dye commonly utilized in biological research. The information is compiled from

various supplier safety data sheets and product information pages to ensure a thorough

understanding of its handling, storage, and potential hazards.

Section 1: Chemical and Physical Properties
BODIPY FL Ethylamine is a fluorescent dye characterized by its boron-dipyrromethene core.

Its physical and chemical properties are crucial for safe handling and experimental design.
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Property Data Source

Molecular Formula C₁₅H₂₀BF₂N₃ [1][2]

Molecular Weight 291.15 g/mol [1][2]

Appearance Brown to reddish-brown solid [1]

Purity ≥98% [1][2]

Solubility

Not explicitly stated in most

safety sheets, but product

pages indicate it can be

dissolved in solvents like

DMSO.

Boiling Point Not determined [3]

Flash Point Not determined [3]

Autoignition Temperature Not determined [3]

Section 2: Hazard Identification and Toxicology
There is some variation in the reported hazards of BODIPY FL Ethylamine. While some

suppliers state that it is not a hazardous substance, it is prudent to handle it with care, as with

all laboratory chemicals. Some safety data sheets for similar BODIPY compounds indicate

potential for irritation.
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Hazard Information Details Source

Emergency Overview

Some sources state no

particular hazard is associated

with this compound.

[3]

Health Hazards Not determined or none stated. [3]

Eye Hazards Not determined or none stated. [3]

Skin Hazards Not determined or none stated. [3]

Inhalation Not determined. [3]

Ingestion Not determined. [3]

Chronic Health Effects Unknown. [3]

Note: For a related compound, BODIPY FL succinimide ester, skin and eye irritation are listed

as hazards[4]. Given the structural similarities, it is advisable to assume BODIPY FL
Ethylamine may have similar irritant properties.

Section 3: Handling, Storage, and Personal
Protection
Proper handling and storage procedures are essential to ensure the stability of the compound

and the safety of laboratory personnel.

Handling:

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses.[3]

Avoid contact with eyes and skin.[3]

Do not breathe vapors or dust.[3]

Ensure adequate ventilation and access to a safety shower and eye wash station.[3]

Wash hands thoroughly after handling.[3]
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Storage:

Store at -20°C and protect from light.[1][2]

For stock solutions, store at -80°C for up to 6 months or at -20°C for up to 1 month, protected

from light.[5]

Aliquot solutions to avoid repeated freeze-thaw cycles.[5]

Section 4: First Aid and Emergency Procedures
In case of exposure, follow these first aid measures:

Exposure Route First Aid Measures Source

Oral Contact
If swallowed, rinse mouth with

water. Seek medical attention.
[3]

Skin Contact
Rinse with plenty of soapy

water.
[3]

Eye Contact
Flush eyes with plenty of water

for several minutes.
[3]

Inhalation Move the person to fresh air. [3]

In all cases of exposure, if you feel unwell, seek immediate medical attention.[3]

Spill or Leak Procedures:

For small spills, the material can be collected with a wet cloth or gently swept into a suitable

container for disposal.[3]

Section 5: Experimental Protocols and Applications
BODIPY FL Ethylamine is a versatile fluorescent dye. Its primary utility lies in its reactivity

towards aldehydes and ketones, forming a Schiff base, which can then be reduced to a stable

amine derivative.[5] This reactivity makes it suitable for labeling biomolecules and cellular

components.
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General Experimental Workflow:

The following diagram illustrates a general workflow for utilizing BODIPY FL Ethylamine in a

labeling experiment.

General Experimental Workflow for BODIPY FL Ethylamine Labeling
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Caption: General workflow for labeling with BODIPY FL Ethylamine.

Section 6: Signaling Pathways
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The safety data sheets and product information for BODIPY FL Ethylamine do not describe

any specific signaling pathways that the molecule itself is involved in or directly modulates. Its

primary use is as a fluorescent tag to visualize other molecules or cellular structures. The

signaling pathways of interest would be those associated with the biomolecule to which the dye

is conjugated.

Section 7: Disposal Considerations
Dispose of waste material in accordance with local, state, and federal regulations. Consult your

institution's environmental health and safety office for specific guidance.

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a certified Safety Data Sheet (SDS) from the manufacturer. Always refer to the original SDS

for the most accurate and up-to-date safety information. This product is for research use only

and not for human or animal use.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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